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Technical Support Center: Lanthanum Halide
Detectors
This technical support center provides troubleshooting guidance and answers to frequently

asked questions regarding the intrinsic self-activity in Lanthanum Bromide (LaBr₃) and

Lanthanum Iodide (LaI₃) scintillation detectors.

Frequently Asked Questions (FAQs)
Q1: What is "self-activity" in LaBr₃ and LaI₃ detectors?
A: Self-activity, also referred to as intrinsic or internal background, is the inherent radioactivity

of the scintillator crystal itself. This activity is not from external environmental radiation but from

the decay of radioactive isotopes present within the crystal lattice. This phenomenon is a

known characteristic of lanthanum halide scintillators and is a significant consideration in their

application, especially in low count rate experiments.[1][2][3]

Q2: What are the primary sources of this self-activity?
A: The self-activity in lanthanum halide detectors originates from two main sources:

¹³⁸La Isotope: Natural lanthanum contains approximately 0.09% of the radioactive isotope

¹³⁸La, which has a very long half-life of about 1.05 x 10¹¹ years.[1] ¹³⁸La decays via two

modes:
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Electron Capture (65.6% probability): Decays to an excited state of ¹³⁸Ba, resulting in the

emission of a 1436 keV gamma-ray and characteristic X-rays of Barium (around 32-38

keV).[1][4]

Beta Decay (34.4% probability): Decays to an excited state of ¹³⁸Ce, emitting a beta

particle (with a continuum of energy up to ~263 keV) and a 789 keV gamma-ray.[1][4]

Actinide Contamination (²²⁷Ac): The second source is trace contamination with actinides,

primarily ²²⁷Ac and its daughter products from the decay chain.[5][6] Since actinium is

chemically similar to lanthanum, it is difficult to separate during the crystal growth process.[7]

This contamination is the source of alpha particles, which create a broad background in the

high-energy region of the spectrum (typically 1.5 to 3 MeV).[1][8]

Q3: What does the self-activity spectrum typically look
like?
A: The self-activity spectrum has several distinct features that are a direct result of the

radioactive decays mentioned above. These include:

A low-energy peak around 38 keV from ¹³⁸Ba X-rays following electron capture.[1]

A beta continuum extending up to approximately 263 keV from the beta decay of ¹³⁸La.[1]

A gamma peak at 789 keV from the de-excitation of ¹³⁸Ce.[1]

A prominent gamma peak at 1436 keV from the de-excitation of ¹³⁸Ba. This often appears as

a sum peak with the Ba X-rays (around 1468-1474 keV).[1]

A broad continuum at higher energies (2-8 MeV) due to alpha particles from the ²²⁷Ac decay

chain.[1]

Q4: How does this self-activity impact my experimental
measurements?
A: The primary impact of self-activity is an increase in the background signal, which can

interfere with the detection of weak radiation sources.[5] For high-resolution gamma

spectroscopy, this intrinsic background must be carefully accounted for to avoid
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misinterpretation of the spectra.[1] The alpha particle background in the high-energy region can

be particularly problematic for experiments looking for rare events in that energy range.[5]

However, the prominent and stable peaks from ¹³⁸La decay can also be used as an internal

calibration source for energy and stabilization.[1][9]

Q5: What are the common methods to reduce or
account for self-activity?
A: While the intrinsic activity from ¹³⁸La cannot be eliminated, its effects can be mitigated. The

primary methods are:

Background Subtraction: This is the most common technique. It involves acquiring a

spectrum of the detector's self-activity in a well-shielded environment and then subtracting

this background spectrum from the experimental data.[1]

Pulse Shape Discrimination (PSD): This technique is effective for reducing the background

from alpha particles. Alpha particles and gamma-rays produce slightly different pulse shapes

in certain scintillators. By analyzing the shape of each pulse, it's possible to distinguish and

reject the events caused by alpha particles.[5][10] Co-doping the LaBr₃ crystal with elements

like Strontium (Sr) can enhance the difference in pulse shapes, making PSD more effective.

[9][11]

Algorithmic/Computational Removal: Several computational approaches have been

developed to separate the self-activity from the desired gamma spectra in real-time.[12][13]

These methods often involve pre-calculating the self-activity spectrum and applying a

subtraction algorithm.[12]

Coincidence/Anti-coincidence Shielding: Placing the detector inside an active shield (like a

BGO or BaF₂ scintillator) can help to reject background events. By operating in anti-

coincidence mode, events that trigger both the primary detector and the shield can be

vetoed.[6]

Q6: Can the alpha contamination component be
completely eliminated?
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A: While it cannot be completely eliminated at the source, its contribution to the final spectrum

can be significantly reduced. Crystal manufacturers have made efforts to reduce the actinide

contamination by screening raw materials, resulting in a reduction of the alpha activity by over

two orders of magnitude in some cases.[14] For the remaining alpha background, Pulse Shape

Discrimination (PSD) is a highly effective method to computationally remove these events from

the data.[5][11]

Q7: How does the Cerium (Ce) dopant concentration
affect detector performance and self-activity?
A: The concentration of the Cerium (Ce) dopant is crucial for the scintillation properties of

LaBr₃. The Ce³⁺ ions are the luminescence centers. Varying the Ce concentration can affect:

Light Output: The highest light output is often observed at lower Ce³⁺ concentrations.[15]

Energy Resolution: The excellent energy resolution of LaBr₃:Ce is one of its key advantages.

[1][16]

Decay Time: The decay time of the scintillator decreases as the cerium concentration

increases, which is beneficial for high count rate applications and fast timing measurements.

[3] A higher Ce doping (e.g., 5%) can improve timing resolution.[17]

The Ce concentration does not directly affect the rate of self-activity, which is determined by the

abundance of ¹³⁸La and ²²⁷Ac. However, by optimizing the scintillation properties, it can improve

the detector's ability to resolve the features of the self-activity spectrum.

Q8: Are there alternative scintillators with lower self-
activity?
A: Yes. If self-activity is a primary concern for your application, you might consider Cerium

Bromide (CeBr₃). CeBr₃ does not contain lanthanum and therefore does not have the intrinsic

background from ¹³⁸La. While its energy resolution is generally not as good as LaBr₃:Ce, it

offers significantly lower intrinsic background, making it a better choice for low-intensity

gamma-ray detection.[5][7]
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Problem Possible Cause Recommended Solution

Unexplained peaks at ~38 keV,

789 keV, and ~1470 keV in all

my measurements.

These are characteristic peaks

of the ¹³⁸La intrinsic activity

within the detector crystal.

Perform a long background

acquisition with the detector in

a shielded configuration. Use

this spectrum for background

subtraction from your

experimental data. This can

often be automated in your

data acquisition software.[1]

A broad, high-energy

background is obscuring my

data above 1.5 MeV.

This is likely due to alpha

particle contamination from the

²²⁷Ac decay chain within the

crystal.

Implement Pulse Shape

Discrimination (PSD) if your

data acquisition system

supports it. This technique can

differentiate between gamma-

ray and alpha-particle events

based on their pulse shape,

allowing you to filter out the

alpha background.[5][10]

Enhanced LaBr₃(Ce+Sr)

crystals show a greater

difference in pulse shapes,

making this technique more

effective.[9]
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My results for low-activity

samples are not reproducible.

Inadequate background

subtraction or fluctuations in

the background can cause

poor reproducibility. The self-

activity can be a significant

portion of the total counts in

low-activity measurements.

Increase the acquisition time

for both your background and

sample measurements to

improve counting statistics.

Ensure that the background

measurement is taken under

the exact same conditions

(shielding, temperature) as the

sample measurement.

Consider using the 1436 keV

internal peak for gain

stabilization to correct for any

drifts.[9]

Data and Experimental Protocols
Summary of Intrinsic Activity in LaBr₃:Ce Detectors

Source Decay Mode Probability
Key Spectral
Features

Energy (keV)

¹³⁸La
Electron Capture

to ¹³⁸Ba
65.6% Gamma-ray 1435.8

Ba K-shell X-rays ~32-38

Beta Decay to

¹³⁸Ce
34.4% Gamma-ray 788.7

Beta Continuum

(Endpoint)
~263

²²⁷Ac Chain Alpha Decay -
Broad Alpha

Peaks

1500 - 3000

(gamma-

equivalent)

Table based on information from multiple sources.[1][4][6]

Comparison of Scintillator Properties
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Property LaBr₃:Ce LaI₃:Ce CeBr₃ NaI(Tl)

Energy

Resolution @

662 keV (FWHM)

~2.5 - 3.0% Similar to LaBr₃ ~4% ~6 - 7%

Light Output

(photons/MeV)
~61,000 - 80,000 Similar to LaBr₃ ~68,000 ~38,000

Primary Decay

Time (ns)
~16 - 35 Similar to LaBr₃ ~17 ~230

Primary Source

of Self-Activity
¹³⁸La, ²²⁷Ac ¹³⁸La, ²²⁷Ac ²²⁷Ac

⁴⁰K (from

crystal/packaging

)

Note: Properties can vary based on crystal size, Ce concentration, and manufacturer. LaI₃ is

less common due to manufacturing challenges, but its properties are generally similar to LaBr₃.

Table compiled from sources.[1][3][5][18]

Protocol 1: Measuring the Intrinsic Self-Activity
Spectrum
Objective: To obtain a clean spectrum of the detector's internal background for subsequent

subtraction from experimental data.

Methodology:

Setup: Place the LaBr₃ or LaI₃ detector inside a low-background lead shield. A shield with a

copper and tin lining is recommended to reduce fluorescence X-rays from the lead.

Environment: Ensure the experimental area is free from external radiation sources.

Data Acquisition:

Connect the detector to a Multi-Channel Analyzer (MCA).
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Acquire data for a sufficiently long period to obtain good counting statistics for the

characteristic self-activity peaks (e.g., 1436 keV). A minimum of several hours is

recommended; 24 hours is often used for precise characterization.[1]

Analysis:

Save the resulting spectrum. This is your "background" or "self-activity" spectrum.

Identify the key features: the 38 keV X-ray peak, the 789 keV and 1436 keV gamma

peaks, and the high-energy alpha continuum.[1]

Protocol 2: Background Subtraction
Objective: To remove the contribution of the detector's self-activity from a sample

measurement.

Methodology:

Acquire Background: Follow Protocol 1 to obtain a high-statistics self-activity spectrum. Let's

call this B(t_b), where t_b is the acquisition time.

Acquire Sample Data: Place your sample in the desired geometry and acquire the sample

spectrum. Let's call this S(t_s), where t_s is the acquisition time.

Normalization: The background spectrum must be scaled to the acquisition time of the

sample spectrum. The normalized background B_norm is calculated channel-by-channel as:

B_norm = B(t_b) * (t_s / t_b).

Subtraction: Subtract the normalized background spectrum from the sample spectrum

channel-by-channel: S_corrected = S(t_s) - B_norm.

Analysis: The resulting S_corrected spectrum is the net spectrum from your sample, with the

detector's intrinsic background removed.

Protocol 3: Basic Pulse Shape Discrimination (PSD) for
Alpha Background Reduction
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Objective: To separate and remove events caused by alpha particles from the gamma-ray

spectrum.

Methodology:

System Requirements: This protocol requires a fast digitizer capable of capturing the full

waveform of each pulse from the detector and software capable of pulse shape analysis.

Pulse Integration:

For each captured pulse (waveform), calculate two integrals:

"Short Gate" or "Fast Component" Integral: The integral over the initial part of the pulse

(e.g., the first 50 ns).

"Long Gate" or "Total Component" Integral: The integral over the entire pulse (e.g., 500

ns).

PSD Parameter Calculation: The PSD parameter is typically calculated as the ratio of the

"tail" or "slow" component to the total integral. PSD = (Long Gate - Short Gate) / Long Gate.

Alpha particles often produce pulses with a larger slow component in co-doped crystals,

resulting in a different PSD value compared to gamma-rays.[11]

Gating and Filtering:

Create a 2D histogram of the PSD parameter versus the pulse energy (total integral).

You should observe two distinct bands corresponding to alpha and gamma events.

Define a region (gate) on this 2D plot that encompasses the gamma-ray events.

Reconstruct the energy spectrum using only the events that fall within this gamma gate.

This will produce a spectrum with a significantly reduced alpha background.[10]

Visualizations
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Beta Decay (34.4%)
+ 789 keV γ

+ β⁻ (E_max ≈ 263 keV)
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Caption: Decay scheme of Lanthanum-138, a primary source of self-activity.
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Caption: Experimental workflow for background subtraction.
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Caption: Logical workflow for Pulse Shape Discrimination (PSD).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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